Cas no 776-86-3 (Isoscopoletin)

• Product Name: Isoscopoletin
• CAS No: 776-86-3
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• MDL: MFCD00016976
• CID: 39891
• PubChem ID: 69894
• Update Time: 2025-05-27

Isoscopoletin Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-7-methoxy-2H-chromen-2-one
• 6-Hydroxy-7-methoxycoumarin
• 6-Hydroxy-7-methoxy-2-benzopyrone
• Isoscopoletin
• 6-hydroxy-7-methoxychromen-2-one
• 6-HYDROXY-7-METHYL COUMARIN (ISOSCOPOLETIN)
• ISOSCOPOLETIN(P)
• ISOSCOPOLETIN(RG)
• ISOSCOPOLETIN(RG) PrintBack
• [ "" ]
• 7-Methoxyesculetin
• Isoscopoletine
• 2H-1-Benzopyran-2-one, 6-hydroxy-7-methoxy-
• 6-hydroxy-7-methoxy-chromen-2-one
• iso-scopoletin
• Esculetin 7-methyl ether
• Esculetin, 7-methyl ether
• 6-Hydroxy-7-methylcoumarin
• SYTYLPHCLSSCOJ-UHFFFAOYSA-N
• ZIN
• C18079
• 1ST164487
• A865173
• 776-86-3
• BDBM50206008
• AKOS016009381
• CCG-208436
• BS-48652
• 6-Hydroxy-7-Methoxycoumarin ,(S)
• NCGC00163577-01
• FT-0722943
• s9255
• DTXSID40228266
• CHEMBL390320
• HY-N1365
• MFCD00016976
• Q27155412
• SR-05000002254-2
• SCHEMBL2790887
• AC-35017
• EINECS 212-282-4
• CHEBI:81484
• 6-Hydroxy-7-methoxy-2H-1-benzopyran-2-one
• CS-0016774
• NS00037942
• SR-05000002254
• ConMedNP.2152
• 6-Hydroxy 7-methoxycoumarin
• Isoscopoletin?
• 6-hydroxyherniarin
• DTXCID60150757
• 7-Methoxyesculetin; 6-Hydroxy-7-methoxycoumarin
• DB-333568
• Isoscopoletin (Standard)
• FI67110
• HY-N1365R
• AN-308/21259006
• 212-282-4

• MDL： MFCD00016976
• Inchi： 1S/C10H8O4/c1-13-9-5-8-6(4-7(9)11)2-3-10(12)14-8/h2-5,11H,1H3
• InChI Key： SYTYLPHCLSSCOJ-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=C(C(=CC1=2)OC)O)=O

Computed Properties

• Exact Mass: 192.04200
• Monoisotopic Mass: 192.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• Molecular Weight: 192.17
• XLogP3: 1.5

Experimental Properties

• Color/Form: Powder
• Density: 1.377
• Melting Point: 206-208°C
• Boiling Point: 413.5 ℃ at 760 mmHg
• Flash Point: 172.4 ºC
• Refractive Index: 1.609
• Solubility: DMSO: soluble
• PSA: 59.67000
• LogP: 1.50720

Isoscopoletin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S22; S24/25; S36; S26
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins